N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate

• Molecular Formula: C15H18ClN3O4
• Molecular Weight: 339.77 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-imidazol-1-ylpropan-1-amine;oxalic acid
• InChI: InChI=1S/C13H16ClN3.C2H2O4/c14-13-4-2-12(3-5-13)10-15-6-1-8-17-9-7-16-11-17;3-1(4)2(5)6/h2-5,7,9,11,15H,1,6,8,10H2;(H,3,4)(H,5,6)
• InChI Key: KMKYXHQGGJEERX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCCCN2C=CN=C2)Cl.C(=O)(C(=O)O)O

Description

N-(4-Chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate is a synthetic organic compound comprising a 4-chlorobenzyl group, a propan-1-amine backbone substituted with an imidazole moiety, and an oxalate counterion. This compound is structurally characterized by:

• Imidazole-propanamine core: The imidazole ring (a five-membered heterocycle with two nitrogen atoms) at the 3-position of the propyl chain enhances binding to biological targets, such as enzymes or receptors .
• Oxalate salt: Improves solubility and crystallinity for pharmaceutical applications .

Biological Activity

N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate is a chemical compound with significant potential in various biological applications. This compound, characterized by its imidazole ring and chlorobenzyl group, has been studied for its interactions with biological systems, particularly in the context of cancer therapy and enzyme inhibition. This article explores its biological activity, mechanisms of action, and relevant case studies.

• IUPAC Name : N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate
• Molecular Formula : C13H16ClN3·C2H2O4
• Molecular Weight : 307.76 g/mol

The biological activity of N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate is primarily attributed to its ability to interact with specific molecular targets within cells. The imidazole ring can coordinate with metal ions or bind to enzyme active sites, thereby modulating enzyme activity and influencing cellular processes.

Key Mechanisms:

• Enzyme Inhibition : The compound has shown potential in inhibiting enzymes involved in cancer pathways, particularly those related to β-catenin signaling.
• Cell Proliferation Inhibition : Studies indicate that this compound can significantly reduce the proliferation of cancer cell lines, demonstrating IC50 values in the low micromolar range, suggesting potent anticancer properties.

Biological Activity Data

Activity Type	Observed Effect	Reference
Enzyme Inhibition	Significant reduction in activity
Cancer Cell Proliferation	IC50 = 0.12 μM in HCT116 cells
Binding Affinity	High affinity for β-catenin

Case Study 1: Anticancer Properties

A study investigated the effects of N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate on colorectal cancer cell lines (SW480 and HCT116). The compound demonstrated a remarkable ability to inhibit cell growth with IC50 values of 2 μM and 0.12 μM, respectively. It was found to downregulate the expression of Ki67, a marker for cell proliferation, indicating its potential as an anticancer agent.

Case Study 2: Enzyme Interaction

The compound's interaction with β-catenin was explored in another study, where it was shown to bind effectively to the hotspot region near Lys508 in the β-catenin armadillo repeat domain. This binding resulted in the inhibition of Wnt-dependent transcription pathways, crucial for tumorigenesis.

Comparative Analysis

When compared to similar compounds within the imidazole derivative class, N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate exhibits unique properties due to its specific functional groups. These attributes confer enhanced stability and solubility, which are critical for therapeutic applications.

Compound Name	Biological Activity	Unique Features
N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate	Anticancer activity	High binding affinity
N-(3-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine	Moderate anticancer activity	Lower solubility

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare N-(4-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate with structurally related compounds, focusing on substituent effects, physicochemical properties, and biological activities.

Table 1: Structural and Functional Comparison

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight	Key Properties/Activities	References
N-(4-Chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine oxalate	4-Cl-benzyl	C₁₃H₁₅ClN₃·C₂H₂O₄	331.78 (free base: 245.73)	Enhanced lipophilicity; potential enzyme inhibition	Inferred from
N-(2-Chloro-6-fluorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine	2-Cl,6-F-benzyl	C₁₃H₁₄ClFN₃	270.73	Dual halogenation may improve target selectivity
N-(4-Fluorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine	4-F-benzyl	C₁₃H₁₅FN₃	233.28	Lower molecular weight; moderate irritant (Xi hazard class)
N-(2,3-Dimethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine	2,3-(OCH₃)-benzyl	C₁₅H₂₀N₃O₂	283.34	Increased polarity due to methoxy groups; unconfirmed bioactivity
N-(3-Phenylpropyl)-1H-benzimidazole	Phenylpropyl-benzimidazole	C₁₆H₁₅N₃	249.31	Extended aromatic system; anti-tumor activity (62% yield, m.p. 127–129°C)

Key Comparisons

Methoxy vs. Halogen Substituents: Methoxy groups (e.g., in N-(2,3-dimethoxybenzyl)-...) introduce polarity, which may reduce bioavailability but improve solubility .

Synthetic Yields and Conditions :

• Imidazole-propanamine derivatives are typically synthesized in moderate-to-high yields (21–85%) via reactions such as:

• Nucleophilic substitution (e.g., benzyl halides with 3-(1H-imidazol-1-yl)propan-1-amine) .
• Coupling reactions using EDC·HCl/HOBt or CDI in anhydrous solvents .
  • The oxalate salt form is likely obtained via acid-base crystallization, as seen in analogous sulfonamide derivatives .

Biological Activities: Anti-Tumor Potential: Compounds like 3-[3-(1H-imidazol-1-yl)propyl]-5-phenyl-7-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (92) demonstrate inhibitory effects on tumor growth (62% yield, m.p. 127–129°C), suggesting that the imidazole-propanamine scaffold is pharmacologically relevant . Enzyme Inhibition: Derivatives such as 3-(3-fluorophenyl)-N-{[2-(1H-imidazol-1-yl)pyrimidin-4-yl]methyl}propan-1-amine inhibit nitric oxide synthase, highlighting the role of fluorinated aryl groups in enhancing binding affinity .

Physicochemical Properties: Melting Points: Halogenated derivatives generally exhibit higher melting points (e.g., 127–129°C for compound 92 ) compared to non-halogenated analogs, correlating with crystallinity and stability. Hazard Profiles: Fluorinated derivatives (e.g., N-(4-fluorobenzyl)-...) are classified as irritants (Xi hazard class), whereas chlorinated analogs may require similar handling precautions .

Research Findings and Implications

• Salt Formation : Oxalate counterions enhance solubility, as demonstrated in sulfonamide derivatives purified via silica gel chromatography .